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Compound of Interest

Compound Name: 2,6-Dimethyl-3,5-heptanedione

Cat. No.: B091118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,6-
Dimethyl-3,5-heptanedione (CAS No: 18362-64-6). The information is compiled from various

spectroscopic techniques to aid in the structural elucidation and characterization of this

compound.

Molecular Structure:

Caption: Chemical structure of 2,6-Dimethyl-3,5-heptanedione.

Mass Spectrometry
Mass spectrometry of 2,6-Dimethyl-3,5-heptanedione provides critical information about its

molecular weight and fragmentation pattern, aiding in its identification.

Data Presentation:
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Property Value

Molecular Formula C₉H₁₆O₂

Molecular Weight 156.22 g/mol

Ionization Mode Electron Ionization (EI)

Major Fragments (m/z) Relative Intensity

113 High

71 Medium

43 High

Note: A complete, quantitative fragmentation pattern with relative intensities for all peaks was

not available in the referenced search results. The major fragments listed are based on

available data from PubChem.[1]

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

This protocol outlines a general procedure for obtaining an electron ionization mass spectrum

of a liquid sample like 2,6-Dimethyl-3,5-heptanedione.
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Sample Preparation

Mass Analysis

Data Acquisition

Ensure purity of 2,6-Dimethyl-3,5-heptanedione sample

Introduce a small amount of the liquid sample into the mass spectrometer's inlet system

Vaporize the sample and bombard with a high-energy electron beam (typically 70 eV) in the ion source

The resulting molecular ions undergo fragmentation

Accelerate the positively charged fragments into the mass analyzer

Separate fragments based on their mass-to-charge (m/z) ratio

Detect the ions and record their abundance

Generate a mass spectrum plotting m/z vs. relative intensity
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Sample Preparation

Data Acquisition

Data Processing

Dissolve a small amount of 2,6-Dimethyl-3,5-heptanedione in a deuterated solvent (e.g., CDCl₃)

Transfer the solution to an NMR tube

Place the NMR tube in the spectrometer's magnet

Lock and shim the magnetic field

Acquire the Free Induction Decay (FID) data using appropriate pulse sequences

Apply Fourier transform to the FID

Phase and baseline correct the spectrum

Reference the spectrum to the solvent peak or an internal standard (e.g., TMS)
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Instrument Setup

Sample Analysis

Data Processing

Ensure the ATR crystal is clean

Collect a background spectrum of the empty ATR crystal

Place a small drop of 2,6-Dimethyl-3,5-heptanedione directly onto the ATR crystal

Acquire the sample spectrum

The instrument software automatically ratios the sample spectrum against the background spectrum

Generate the final IR spectrum (transmittance or absorbance vs. wavenumber)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 3,5-Heptanedione, 2,6-dimethyl- | C9H16O2 | CID 87597 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Spectroscopic Profile of 2,6-Dimethyl-3,5-heptanedione:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091118#spectroscopic-data-of-2-6-dimethyl-3-5-
heptanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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